Cas no 183903-99-3 (tert-butyl (2S)-2-methylpiperidine-1-carboxylate)

• Product name: tert-butyl (2S)-2-methylpiperidine-1-carboxylate
• CAS No: 183903-99-3
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 114198
• PubChem ID: 24874127

tert-butyl (2S)-2-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, 2-methyl-, 1,1-dimethylethyl ester, (2S)-
• (S)-(+)-N-(Boc)-2-methylpiperidine
• tert-butyl (2S)-2-methylpiperidine-1-carboxylate
• (+)-(S)-N-tert-butoxycarbonyl-2-methylpiperidine
• (S)-(+)-N-Boc-2-methylpiperidine
• (S)-(+)-N-tBOC-2-Methylpiperid
• (S)-(+)-N-tert-(Butoxycarbonyl)-2-methylpiperidine
• (S)-2-methyl-N-Boc-piperidine
• (S)-N-tert-butoxycarbonyl-2-methylpiperidine
• 522880_ALDRICH
• CTK8C6277
• N-boc-2(S)-methylpiperidine
• N-BOC-6(S)-methyl-piperidine
• S-N-(tert-butoxycarbonyl)-2-methylpiperidine
• SureCN7002987
• S-(+)-N-TERT-(BUTOXYCARBONYL)
• (S)-(+)-N-TBOC-2-METHYLPIPERIDINE
• DHJKRRZIUOQEFW-VIFPVBQESA-N
• 183903-99-3
• (S)-(+)-N-(Boc)-2-methylpiperidine, 98%
• CS-0079153
• DTXSID90452135
• J-011783
• AC-15353
• SCHEMBL7002987
• (S)-tert-Butyl 2-methylpiperidine-1-carboxylate
• t-Butyl (S)-2-methylpiperidine-1-carboxylate
• E89317
• MFCD06799025
• AKOS025294774

• MDL： MFCD06799025
• Inchi： InChI=1S/C11H21NO2/c1-9-7-5-6-8-12(9)10(13)14-11(2,3)4/h9H,5-8H2,1-4H3
• InChI Key： DHJKRRZIUOQEFW-VIFPVBQESA-N
• SMILES： CC(OC(N1CCCCC1C)=O)(C)C

Computed Properties

• Exact Mass: 199.15700
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4

Experimental Properties

• Color/Form: liquid
• Density: 0.937 g/mL at 25 °C(lit.)
• Boiling Point: 54-56 °C/0.05 mmHg(lit.)
• Flash Point: Fahrenheit: 213.8 ° f < br / > Celsius: 101 ° C < br / >
• Refractive Index: n20/D 1.453(lit.)
• PSA: 29.54000
• LogP: 2.73380
• Optical Activity: [α]20/D +46°, c = 1 in chloroform
• Solubility: Not determined

tert-butyl (2S)-2-methylpiperidine-1-carboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (2S)-2-methylpiperidine-1-carboxylate

Comprehensive Guide to tert-butyl (2S)-2-methylpiperidine-1-carboxylate (CAS No. 183903-99-3)

tert-butyl (2S)-2-methylpiperidine-1-carboxylate (CAS No. 183903-99-3) is a chiral piperidine derivative widely used in pharmaceutical synthesis and organic chemistry research. This compound, often referred to as a Boc-protected methylpiperidine, serves as a crucial building block in the development of active pharmaceutical ingredients (APIs) and fine chemicals. Its unique structural features, including the tert-butyloxycarbonyl (Boc) protecting group and the (2S)-2-methylpiperidine backbone, make it highly valuable for asymmetric synthesis and drug discovery.

The growing demand for chiral intermediates like tert-butyl (2S)-2-methylpiperidine-1-carboxylate reflects the pharmaceutical industry's focus on enantioselective synthesis. Researchers frequently search for "Boc-protected piperidine derivatives" or "CAS 183903-99-3 applications" to understand its role in modern medicinal chemistry. This compound's stability under various reaction conditions and its ability to be deprotected under mild acidic conditions make it particularly useful in multi-step synthetic routes.

From a chemical perspective, tert-butyl (2S)-2-methylpiperidine-1-carboxylate demonstrates excellent solubility in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran. Its molecular weight of 199.29 g/mol and purity specifications (typically >97% by HPLC) ensure consistent performance in synthetic applications. The compound's stereochemical purity is particularly important for researchers investigating structure-activity relationships in drug development projects.

Recent trends in pharmaceutical research have increased interest in piperidine-based compounds, with many scientists exploring "chiral auxiliaries for asymmetric synthesis" and "Boc deprotection conditions." The tert-butyl (2S)-2-methylpiperidine-1-carboxylate serves as an excellent model compound for studying these processes, offering insights into protecting group strategies and stereocontrol in organic synthesis.

The synthesis of tert-butyl (2S)-2-methylpiperidine-1-carboxylate typically involves the protection of commercially available (2S)-2-methylpiperidine with di-tert-butyl dicarbonate (Boc₂O) under basic conditions. This straightforward procedure yields the product with high efficiency and excellent enantiomeric purity. Many research laboratories seek information about "scale-up synthesis of CAS 183903-99-3" to support their drug discovery programs.

In pharmaceutical applications, tert-butyl (2S)-2-methylpiperidine-1-carboxylate has been employed as a key intermediate in the synthesis of various bioactive molecules. Its structural motif appears in compounds targeting neurological disorders, cardiovascular diseases, and antimicrobial agents. The compound's versatility has led to increased searches for "piperidine derivatives in drug design" and "chiral building blocks for medicinal chemistry."

Quality control of tert-butyl (2S)-2-methylpiperidine-1-carboxylate typically involves analytical techniques such as HPLC, GC-MS, and chiral chromatography to ensure both chemical and enantiomeric purity. Researchers often inquire about "analytical methods for CAS 183903-99-3" to establish proper characterization protocols for their synthetic work.

The storage and handling of tert-butyl (2S)-2-methylpiperidine-1-carboxylate require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from moisture and strong acids that might prematurely remove the Boc protecting group. These practical considerations generate search queries like "stability of Boc-protected amines" and "handling chiral compounds in synthesis."

Market trends indicate growing demand for high-quality chiral intermediates like tert-butyl (2S)-2-methylpiperidine-1-carboxylate, particularly from contract research organizations and pharmaceutical companies engaged in innovative drug development. The compound's commercial availability from multiple suppliers has made it accessible to researchers worldwide, as evidenced by searches for "CAS 183903-99-3 suppliers" and "bulk quantities of Boc-methylpiperidine."

Future research directions involving tert-butyl (2S)-2-methylpiperidine-1-carboxylate may explore its use in continuous flow chemistry, biocatalysis, and other emerging synthetic methodologies. The compound's well-defined properties make it an ideal candidate for studying "green chemistry approaches to chiral synthesis" and "process intensification in API manufacturing."

In conclusion, tert-butyl (2S)-2-methylpiperidine-1-carboxylate (CAS No. 183903-99-3) represents an important tool in modern organic synthesis and drug discovery. Its combination of structural features, synthetic utility, and commercial availability ensures its continued relevance in pharmaceutical research. As the industry moves toward more complex chiral molecules, intermediates like this Boc-protected methylpiperidine will remain essential building blocks for innovative therapeutic development.